Cas no 1171049-65-2 (4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one
• CAS No: 1171049-65-2
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6424117
• PubChem ID: 44090341
• Update Time: 2025-06-09

4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one
• F5668-0786
• 1171049-65-2
• AKOS005745856

• Inchi： 1S/C17H19N3O2/c1-10-3-6-14(11(2)7-10)20-9-13(8-15(20)21)17-18-16(19-22-17)12-4-5-12/h3,6-7,12-13H,4-5,8-9H2,1-2H3
• InChI Key： XVHKCEWPOFQXJA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)CC(C2ON=C(C3CC3)N=2)CC1=O

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one

Exploring the Potential of 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one (CAS No. 1171049-65-2) in Modern Research

The compound 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one (CAS No. 1171049-65-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for further exploration. Its molecular architecture, featuring a cyclopropyl-oxadiazole moiety and a 2,4-dimethylphenyl group, offers intriguing possibilities for drug discovery and material science.

One of the key reasons researchers are drawn to CAS No. 1171049-65-2 is its potential role in addressing contemporary challenges in medicinal chemistry. For instance, the 1,2,4-oxadiazole ring is known for its bioisosteric properties, often used to enhance metabolic stability and bioavailability in drug candidates. This has led to a surge in searches for "oxadiazole derivatives in drug design" and "pyrrolidin-2-one applications," reflecting the growing interest in such scaffolds. The compound’s cyclopropyl group further adds to its appeal, as this fragment is frequently employed to modulate lipophilicity and conformational rigidity.

In the context of agrochemical innovation, 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one has also piqued curiosity. The 2,4-dimethylphenyl substituent is a common motif in pesticides and herbicides, prompting queries like "aryl-pyrrolidinone compounds in agriculture." Researchers are investigating whether this compound could contribute to sustainable crop protection solutions, aligning with global trends toward environmentally friendly farming practices.

From a synthetic chemistry perspective, the preparation of CAS No. 1171049-65-2 involves intriguing transformations, such as the formation of the 1,2,4-oxadiazole ring via cyclization reactions. This has sparked discussions in online forums and academic circles about "efficient oxadiazole synthesis methods" and "pyrrolidin-2-one functionalization." The compound’s structural complexity makes it a valuable case study for advanced organic synthesis techniques.

Beyond its immediate applications, 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one exemplifies the intersection of computational chemistry and experimental research. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being conducted to predict its interactions with biological targets, a topic frequently searched as "computational modeling of heterocyclic compounds." These efforts could unlock new avenues for rational drug design.

As the scientific community continues to explore the potential of CAS No. 1171049-65-2, its relevance to cutting-edge research themes—such as "fragment-based drug discovery" and "green chemistry approaches"—cannot be overstated. With its multifaceted properties and adaptability, this compound is poised to remain a subject of intense study in the years to come.